Cas no 1536915-61-3 (3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea)

• Product Name: 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea
• CAS No: 1536915-61-3
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6368736
• PubChem ID: 80256629
• Update Time: 2025-05-24

3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea
• AKOS018818939
• EN300-1121941
• 1536915-61-3

• Inchi： 1S/C11H21N3O/c12-10(8-5-6-8)7-13-11(15)14-9-3-1-2-4-9/h8-10H,1-7,12H2,(H2,13,14,15)
• InChI Key： YJSBICKBZUFHQK-UHFFFAOYSA-N
• SMILES： O=C(NCC(C1CC1)N)NC1CCCC1

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea

Introduction to 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea (CAS No. 1536915-61-3)

3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea (CAS No. 1536915-61-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclopentyl group with a cyclopropylethyl moiety, linked through an urea functional group. The presence of both amino and urea functionalities makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea exhibits a balance of steric hindrance and electronic properties, which are critical factors in determining its pharmacological activity. The cyclopropyl group introduces a rigid three-membered ring, which can influence the conformational flexibility and binding affinity of the molecule to biological targets. Meanwhile, the amino group provides a site for hydrogen bonding interactions, enhancing its potential as an active pharmaceutical ingredient (API) in drug design.

In recent years, there has been growing interest in exploring novel urea-based compounds for their therapeutic potential. Urea derivatives are known for their ability to modulate enzyme activity and interact with biological macromolecules. The specific arrangement of atoms in 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea suggests that it may exhibit inhibitory effects on various enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Researchers have been increasingly focusing on designing molecules that can selectively target specific pathological pathways without causing off-target effects. The structural features of 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea, particularly the combination of cyclopentyl and cyclopropylethyl groups, may contribute to its selectivity by influencing the binding kinetics and thermodynamics.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea that incorporate novel structural motifs can provide valuable starting points for generating libraries of diverse analogs. These libraries can then be screened using high-throughput screening (HTS) techniques to identify lead compounds with desired pharmacological properties.

The synthesis of 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea presents both challenges and opportunities for synthetic chemists. The need to introduce multiple functional groups while maintaining regioselectivity requires careful planning of synthetic routes. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex molecules with high efficiency and precision, which is essential for producing high-quality samples for biological testing.

In the context of drug development, the biological evaluation of 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea is crucial for determining its therapeutic potential. Initial studies have shown that this compound exhibits interesting pharmacokinetic profiles, including good solubility and stability under physiological conditions. These properties are critical for ensuring that the compound can be effectively formulated into dosage forms suitable for clinical use.

The potential applications of 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea extend beyond traditional therapeutic areas. Researchers are exploring its use in emerging fields such as precision medicine and targeted therapy, where personalized treatment approaches are being developed based on individual patient profiles. The structural versatility of this compound makes it an attractive candidate for designing molecules that can be tailored to specific disease states or genetic markers.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative chemical entities like 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea. By leveraging cutting-edge synthetic techniques and computational methods, scientists are paving the way for new generations of drugs that are more effective, safer, and better tolerated by patients.

In conclusion, 3-(2-amino-2-cyclopropylethyl)-1-cyclopentylurea (CAS No. 1536915-61-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. As research in this area progresses, we can expect to see further developments that will expand our arsenal against various diseases and improve patient outcomes worldwide.